Cas no 851947-31-4 (ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851947-31-4
• MF: C₂₂H₁₆N₄O₆S
• MW: 464.450643539429
• CID: 6496891
• Update Time: 2025-05-20

ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-5-[(2-nitrobenzoyl)amino]-4-oxo-3-phenyl-, ethyl ester

• Inchi： 1S/C22H16N4O6S/c1-2-32-22(29)18-15-12-33-20(23-19(27)14-10-6-7-11-16(14)26(30)31)17(15)21(28)25(24-18)13-8-4-3-5-9-13/h3-12H,2H2,1H3,(H,23,27)
• InChI Key： HHPLPGDWDRVEFE-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)C3=CC=CC=C3[N+]([O-])=O)SC=C12

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 10.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Guide to Ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851947-31-4)

In the rapidly evolving field of pharmaceutical and organic chemistry, ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS 851947-31-4) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its thienopyridazine core, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for information on its synthesis, properties, and uses, making it a trending topic in scientific discussions.

The molecular structure of ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate combines a thieno[3,4-d]pyridazine scaffold with a 2-nitrobenzamido substituent and an ethyl carboxylate group. This unique arrangement contributes to its chemical reactivity and potential biological activity. The presence of the nitro and ester functional groups makes it a versatile intermediate for further derivatization, which is why it is often explored in medicinal chemistry projects.

One of the most searched questions regarding this compound is its role in drug development. Recent studies suggest that derivatives of thieno[3,4-d]pyridazine exhibit promising pharmacological properties, including anti-inflammatory and antimicrobial effects. The ethyl carboxylate moiety in CAS 851947-31-4 enhances its solubility, making it a candidate for further optimization in lead compound development. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in oncology research.

From a synthetic chemistry perspective, the preparation of ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate involves multi-step organic reactions, including condensation and cyclization processes. The 2-nitrobenzamido group is often introduced via amide coupling, while the thienopyridazine core is constructed through cyclization strategies. These methods are frequently discussed in academic forums and patent literature, highlighting the compound’s relevance in modern synthetic chemistry.

Another trending aspect of CAS 851947-31-4 is its application in material science. Due to its conjugated system and electron-withdrawing nitro group, this compound has been investigated for its optical and electronic properties. Scientists are exploring its potential in organic semiconductors and photovoltaic materials, aligning with the global push for sustainable energy solutions.

In terms of safety and handling, ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate should be stored under inert conditions to prevent degradation. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended when handling this compound.

The market demand for thieno[3,4-d]pyridazine derivatives like CAS 851947-31-4 is growing, driven by their applications in pharmaceuticals and advanced materials. Suppliers and contract research organizations (CROs) often list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its unique structure and functional groups make it a valuable building block in combinatorial chemistry and high-throughput screening.

For those looking to purchase or synthesize ethyl 5-(2-nitrobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, it is essential to verify the purity and analytical data (e.g., NMR, HPLC) to ensure quality. Reputable suppliers provide certificates of analysis (CoA) and detailed technical specifications, which are critical for research reproducibility.

In conclusion, CAS 851947-31-4 represents a fascinating example of how heterocyclic chemistry continues to drive innovation in multiple scientific disciplines. Its combination of a thienopyridazine core with strategically placed functional groups opens doors to diverse applications, from drug discovery to renewable energy technologies. As research progresses, this compound is likely to remain a subject of intense study and commercial interest.